Cas no 2228416-94-0 (2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol
• CAS No: 2228416-94-0
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6429689
• PubChem ID: 165637211
• Update Time: 2025-06-09

2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol
• EN300-1993625
• 2228416-94-0

• Inchi： 1S/C11H13ClO/c12-7-11(13)10-3-1-2-9(6-10)8-4-5-8/h1-3,6,8,11,13H,4-5,7H2
• InChI Key： OUZLVMFDXQCXHW-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC(=C1)C1CC1)O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2228416-94-0 and Product Name: 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol

The compound with the CAS number 2228416-94-0 and the product name 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol incorporates a chloro-substituted benzene ring linked to an ethyl alcohol moiety, which is further modified by a cyclopropyl group at the para position of the phenyl ring. This specific arrangement of functional groups imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating aromatic rings with substituents that enhance binding affinity and metabolic stability. The presence of the chloro group in 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol is particularly noteworthy, as chlorine atoms are frequently employed in medicinal chemistry to improve lipophilicity and interactions with biological targets. Additionally, the cyclopropyl substituent is known for its ability to modulate electronic properties and steric hindrance, which can be crucial in optimizing drug-like properties such as solubility and bioavailability.

Recent studies have highlighted the importance of 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol in the development of novel therapeutic agents. Researchers have demonstrated its potential as a precursor in synthesizing more complex molecules with enhanced pharmacological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes implicated in inflammatory and infectious diseases. The structural features of 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol allow for selective interactions with biological targets, which is a critical factor in designing drugs with high specificity and low toxicity.

The synthesis of 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the desired molecular framework efficiently. The incorporation of modern techniques such as flow chemistry has further streamlined the production process, making it more scalable and cost-effective for industrial applications.

From a pharmacological perspective, 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol exhibits intriguing properties that make it an attractive candidate for further exploration. Preliminary computational studies have suggested that this compound may interact with proteins in ways that could lead to therapeutic benefits. Additionally, its stability under various conditions makes it suitable for formulation into drug products designed for oral or parenteral administration. The combination of these attributes positions 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol as a promising candidate for clinical development.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before they can be approved for human use. Current research efforts are focused on optimizing synthetic routes to improve scalability while maintaining high standards of purity and consistency. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-chloro-1-(3-cyclopropylphenyl)ethan-1-ol (CAS No. 2228416-94-0) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising pharmacological properties, make it a valuable asset in the ongoing quest to develop novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in shaping the future of drug discovery and development.